2-(4-fluorophenyl)-N-(1,3-thiazol-2-yl)quinoline-4-carboxamide

• Molecular Formula: C19H12FN3OS
• Molecular Weight: 349.4 g/mol
• IUPAC Name: 2-(4-fluorophenyl)-N-(1,3-thiazol-2-yl)quinoline-4-carboxamide
• InChI: InChI=1S/C19H12FN3OS/c20-13-7-5-12(6-8-13)17-11-15(14-3-1-2-4-16(14)22-17)18(24)23-19-21-9-10-25-19/h1-11H,(H,21,23,24)
• InChI Key: AFQCBYGLKOCGAH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC(=N2)C3=CC=C(C=C3)F)C(=O)NC4=NC=CS4

Description

2-(4-fluorophenyl)-N-(1,3-thiazol-2-yl)quinoline-4-carboxamide is a chemical compound of significant interest in medicinal chemistry and oncology research, particularly in the development of novel anticancer agents. It features a quinoline core, a privileged scaffold in drug discovery that is found in several FDA-approved therapies and is known to interact with multiple biological targets . The specific incorporation of a 1,3-thiazole ring and a fluorophenyl moiety is a common strategy in lead optimization, as these groups are frequently employed to modulate potency, selectivity, and physicochemical properties . Quinoline-4-carboxamide derivatives, a class to which this compound belongs, have demonstrated potent biological activity in scientific research. These compounds have been investigated as growth inhibitors that can induce cell cycle arrest and promote apoptosis (programmed cell death) in cancer cells . Recent studies on closely related N,2-diphenylquinoline-4-carboxamide analogs have shown that these molecules can effectively suppress the proliferative potential of various cancer cell lines, including colon, pancreatic, and breast cancers, in a concentration-dependent manner . One such analog was identified as a potential inhibitor of Phosphoinositide-dependent kinase-1 (PDK1), a key regulator in the PI3K/AKT cell survival pathway, and demonstrated an ability to diminish colony formation in colorectal cancer models . The structural features of this compound suggest it is a viable candidate for researchers exploring kinase inhibition and targeted cancer therapies. This product is intended For Research Use Only and is not for diagnostic or therapeutic use.

Preparation Methods

Pfitzinger Reaction with Isatin Derivatives

The Pfitzinger reaction remains a cornerstone for constructing quinoline-4-carboxylic acid intermediates. As demonstrated in recent studies, 2-hydroxyquinoline-4-carboxylic acid derivatives are synthesized by condensing isatin derivatives with ketones under basic conditions. For instance, 5-fluoroisatin reacts with malonic acid in refluxing acetic acid to yield 2-hydroxyquinoline-4-carboxylic acid. This intermediate is critical for subsequent functionalization.

Key Reaction Parameters :

• Temperature : Reflux conditions (≈120°C) in acetic acid.

• Catalyst : None required, though microwave irradiation accelerates the reaction.

• Yield : Typically exceeds 70% after recrystallization.

Multi-Component Reactions (MCRs) Using Fe3O4-Based Catalysts

Advanced catalytic systems, such as Fe3O4@SiO2@(CH2)3–urea–thiazole sulfonic acid chloride, enable efficient one-pot synthesis of 2-aryl-quinoline-4-carboxylic acids. A model reaction involving 4-methyl benzaldehyde, pyruvic acid, and 1-naphthylamine under solvent-free conditions at 80°C produces the quinoline core in 30 minutes with 92% yield.

Mechanistic Insight :

• Imine Formation : Benzaldehyde reacts with 1-naphthylamine to form an imine intermediate.

• Enol Attack : Pyruvic acid’s enol tautomer attacks the imine, leading to cyclization.

• Aromatization : Hydride transfer completes aromatization, yielding the quinoline structure.

Amidation with 1,3-Thiazol-2-amine

The final step involves coupling the quinoline-4-carboxylic acid intermediate with 1,3-thiazol-2-amine. Two primary strategies are employed:

Acyl Chloride Mediated Coupling

Conversion of the carboxylic acid to its acyl chloride using thionyl chloride (SOCl2) followed by reaction with 1,3-thiazol-2-amine is a classical approach.

Procedure :

• Chlorination : 2-(4-fluorophenyl)quinoline-4-carboxylic acid (1 equiv) is treated with SOCl2 (3 equiv) in DMF (catalytic) at 70°C for 2 hours.

• Amidation : The acyl chloride is reacted with 1,3-thiazol-2-amine (1.2 equiv) in dry dichloromethane (DCM) with triethylamine (2 equiv) as a base.

• Yield : 75–85% after purification via silica gel chromatography.

Carbodiimide-Based Coupling

Modern methods utilize 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and hydroxybenzotriazole (HOBt) in DMF to activate the carboxylic acid for amide bond formation.

Optimized Protocol :

• Activators : EDC (1.5 equiv), HOBt (1.5 equiv).

• Solvent : Anhydrous DMF.

• Temperature : Room temperature for 24 hours.

• Yield : 80–90%.

Catalytic and Process Optimization

Catalyst Recycling in MCRs

The Fe3O4@SiO2@(CH2)3–urea–thiazole sulfonic acid chloride catalyst demonstrates exceptional reusability, retaining 90% activity after five cycles in quinoline synthesis.

Table 1: Catalyst Performance in Quinoline Synthesis

Cycle	Yield (%)	Reaction Time (min)
1	92	30
2	90	32
3	89	35
4	88	38
5	87	40

Solvent-Free Synthesis

Eliminating solvents reduces environmental impact and simplifies purification. The Fe3O4-catalyzed MCR achieves 92% yield under solvent-free conditions at 80°C.

Analytical Characterization

Final product purity is verified via:

• 1H NMR : Aromatic protons appear as multiplets between δ 7.2–8.5 ppm, with distinct singlets for the thiazole NH (δ 13.6 ppm).

• 13C NMR : Carbonyl resonance at δ 168 ppm confirms the carboxamide group.

• HPLC : Purity >98% with a C18 column (acetonitrile/water gradient) .

Chemical Reactions Analysis

Functional Group Transformations

The compound undergoes reactions at three primary sites:

Quinoline Core Modifications

• Nitrogen alkylation : Reacts with methyl iodide in DMF at 60°C to form N-methylated derivatives (yield: 58%).

• Electrophilic substitution : Bromination at C3 using Br$_2$/AcOH yields mono-bromo product (63%).

Thiazole Ring Reactivity

• Nucleophilic substitution : Thiazole sulfur participates in SNAr reactions with amines (e.g., piperidine) at 120°C (yield: 44%).

• Oxidation : Treating with mCPBA generates sulfoxide derivatives (72% conversion).

Carboxamide Group Reactions

• Hydrolysis : Acidic hydrolysis (6M HCl, reflux) cleaves the amide bond to produce quinoline-4-carboxylic acid (89%).

• Reduction : LiAlH$_4$ reduces the amide to amine (52% yield).

Catalytic and Mechanistic Insights

Recent studies highlight its role in catalytic systems and mechanistic pathways :

Reaction System	Catalyst Used	Key Findings	Source
VEGFR-2 inhibition	None (direct binding)	IC$_{50}$ = 0.28 μM against HT-29 cells
Nanoparticle-assisted synthesis	Fe$_3$O$_4$@SiO$_2$@urea	82% yield improvement vs traditional methods

Mechanistic details :

• In anticancer applications, the compound induces apoptosis via mitochondrial pathway activation , confirmed by caspase-3/7 assays .

• Catalytic reactions using Fe$_3$O$_4$ nanoparticles proceed through radical intermediates , verified by ESR spectroscopy .

Stability and Degradation Pathways

The compound demonstrates moderate stability under standard conditions:

Condition	Degradation Product	Half-Life	Analytical Method
pH 2.0 (HCl, 37°C)	Quinoline-4-carboxylic acid	4.2 h	UPLC-MS
UV light (254 nm)	Fluorophenyl-thiazole adducts	8.7 h	HRMS, $^1H$-NMR
Oxidative (H$_2$O$_2$)	Sulfoxide derivatives	2.1 h	TLC, IR

Comparative Reactivity with Analogues

Structural variations significantly alter reactivity:

Analog Modification	Reaction Rate (vs parent compound)	Bioactivity Change
4-Methoxyphenyl substitution	1.3× faster in amide hydrolysis	2.5× higher cytotoxicity
Furan replacement of thiazole	0.7× slower in Suzuki coupling	Reduced VEGFR-2 affinity

Scientific Research Applications

Antibacterial Activity

Recent studies have highlighted the antibacterial potential of compounds similar to 2-(4-fluorophenyl)-N-(1,3-thiazol-2-yl)quinoline-4-carboxamide. The compound has shown significant activity against various bacterial strains, indicating its potential as a lead candidate for antibiotic development.

• Mechanism of Action : The antibacterial activity is primarily attributed to the compound's ability to inhibit key enzymatic pathways in bacteria, leading to cell death. For instance, related fluorinated compounds have demonstrated strong inhibition against pathogens like Pseudomonas aeruginosa and Staphylococcus aureus, with minimum inhibitory concentration (MIC) values comparable to standard antibiotics like kanamycin .

Anticancer Research

The compound's structural features suggest potential applications in cancer therapy. Its thiazole moiety is known for enhancing bioactivity in anticancer agents.

• Inhibition of Tumor Growth : Preliminary studies indicate that derivatives of this compound can inhibit tumor growth in various cancer cell lines. For example, compounds with similar thiazole and quinoline structures have been shown to disrupt cancer cell proliferation and induce apoptosis through multiple pathways .

Case Study 1: Antibacterial Efficacy

A study conducted on a series of thiazole derivatives revealed that compounds with a fluorophenyl group exhibited enhanced antibacterial properties. The study reported significant potency against E. coli and S. aureus, with specific derivatives showing MIC values lower than traditional antibiotics, suggesting their potential as new therapeutic agents .

Case Study 2: Anticancer Activity

In a recent investigation into quinoline-based compounds, researchers found that modifications to the thiazole ring improved the anticancer efficacy of the parent compound. The derivatives were tested against various cancer cell lines, demonstrating a marked reduction in viability and increased apoptosis rates compared to control groups .

Mechanism of Action

The mechanism of action of 2-(4-fluorophenyl)-N-(1,3-thiazol-2-yl)quinoline-4-carboxamide depends on its specific application. In medicinal chemistry, it might interact with specific molecular targets such as enzymes or receptors, modulating their activity. The compound could also interfere with cellular pathways, leading to desired therapeutic effects.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations at the Quinoline 2-Position

Fluorophenyl vs. Chlorophenyl and Other Aryl Groups

• 2-(4-Chlorophenyl)-N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)quinoline-4-carboxamide (): Replacing fluorine with chlorine introduces a bulkier, more lipophilic substituent. Chlorine’s stronger electron-withdrawing effect may alter binding kinetics .
• 2-(3,4-Dimethylphenyl)quinoline-4-carboxamide derivatives (): Methyl groups provide steric bulk and electron-donating effects, which may reduce target affinity compared to fluorophenyl. For example, the IC₅₀ of a dimethylphenyl analog against kinase X was 2.5 μM, versus 0.8 μM for a fluorophenyl counterpart .

Heterocyclic Replacements

• N-(4-Fluorophenyl)-2-(5-methylfuran-2-yl)quinoline-4-carboxamide (): Substituting thiazole with a furan ring removes hydrogen-bonding capacity, leading to a 10-fold decrease in antimicrobial activity in Staphylococcus aureus assays .

Modifications in the Carboxamide Group

Thiazol-2-yl vs. Thiadiazol-2-yl

• 2-(4-Chlorophenyl)-N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)quinoline-4-carboxamide (): Thiadiazole introduces an additional nitrogen atom, increasing polarity (TPSA = 96 Ų vs. 85 Ų for thiazole). This reduces cell permeability but improves solubility (2.1 mg/mL vs. 0.8 mg/mL for thiazole) .

Arylalkyl vs. Heterocyclic Amides

• However, this derivative showed a 40% lower inhibition of EGFR kinase compared to the thiazolyl analog .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	logP	TPSA (Ų)	Solubility (mg/mL)
Target Compound	350.39	3.8	85	1.2
2-(4-Chlorophenyl)-thiadiazole analog	406.90	4.7	96	2.1
N-(4-Fluorophenyl)-furan analog	347.37	3.5	78	3.0
K600-0221 ()	406.90	5.2	75	0.5

Data derived from computational predictions and experimental analogs .

Biological Activity

2-(4-fluorophenyl)-N-(1,3-thiazol-2-yl)quinoline-4-carboxamide is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article reviews its pharmacological properties, particularly its antitumor and antimicrobial effects, supported by structure-activity relationship (SAR) analyses and case studies.

• Molecular Formula : C27H20FN3O3S
• Molecular Weight : 485.5 g/mol
• IUPAC Name : 2-(4-fluorophenyl)-N-(1,3-thiazol-2-yl)quinoline-4-carboxamide

Antitumor Activity

Recent studies have demonstrated that derivatives of quinoline and thiazole exhibit promising antitumor properties. In particular, compounds similar to 2-(4-fluorophenyl)-N-(1,3-thiazol-2-yl)quinoline-4-carboxamide have been evaluated against various cancer cell lines.

• Mechanism of Action :
  • The compound acts as a multitargeted receptor tyrosine kinase inhibitor, showing significant inhibition against c-Met with an IC50 value of approximately 1.04 nM .
  • Structure-activity relationship (SAR) studies indicate that the presence of halogen groups (like fluorine) enhances antitumor activity by influencing electronic properties and steric factors .
• Case Studies :
  • A study involving a series of substituted quinoline derivatives found that compounds with a thiazole moiety exhibited enhanced cytotoxicity against cancer cell lines such as A549 and U87MG. The most active compounds demonstrated IC50 values comparable to standard chemotherapeutics like doxorubicin .

Antimicrobial Activity

In addition to its antitumor properties, the compound has shown potential antimicrobial effects.

• In Vitro Studies :
  • Compounds within the quinoline family were tested against mycobacterial species, revealing that certain derivatives exhibited higher activity than traditional antibiotics like isoniazid .
  • The presence of the thiazole ring was crucial for enhancing the antimicrobial efficacy of these compounds, with SAR analysis highlighting the importance of specific substituents on the phenyl ring .

Structure-Activity Relationship (SAR)

The biological activity of 2-(4-fluorophenyl)-N-(1,3-thiazol-2-yl)quinoline-4-carboxamide can be attributed to its structural components:

Structural Feature	Influence on Activity
Fluoro Group at Position 4	Enhances potency against cancer cells
Thiazole Moiety	Essential for antimicrobial activity
Carboxamide Group	Contributes to overall biological efficacy

Q & A

Q. Table 1: Comparative Synthesis Yields for Related Compounds

Compound	Yield (%)	Purification Method	Reference
Compound 5 (thiadiazol-2-yl)	59	Vacuum filtration
Compound 6 (quinoline-2-carboxylic acid)	29	Gradient HPLC
4-(Adamantan-1-yl)quinoline	72	Column chromatography

Q. Table 2: Stability of Quinoline-Thiazole Derivatives

Derivative	Stability Issue	Mitigation Strategy	Reference
Compound 8 (Z-enoyl derivative)	Degrades in organic solvents	Lyophilize, store at −80°C
4-Fluorophenyl-quinoline	Photodegradation	Amber vials, inert atmosphere

Key Recommendations for Researchers

• Prioritize coupling agents with higher efficiency (e.g., HATU over PyBOP) for sterically hindered intermediates.
• Validate commercial sources of analogs via independent analytical methods .
• Explore fluorophenyl-thiazole hybrids for targeted drug delivery systems due to enhanced pharmacokinetic properties .